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Compound of Interest

Compound Name: 2-Amino-5-methyiphenol

Cat. No.: B193566

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical component of laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the proper
disposal of 2-Amino-5-methylphenol (CAS No. 2835-98-5), a compound frequently used in
research and development. Adherence to these guidelines is paramount for personnel safety
and regulatory compliance.

Immediate Safety and Disposal Overview

2-Amino-5-methylphenol is classified as a hazardous chemical.[1][2] According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is
associated with hazards such as skin irritation and may cause an allergic skin reaction.[3][4][5]
[6] Therefore, all waste materials containing this compound must be managed as hazardous
waste in accordance with national and local regulations.[2][7] It is crucial to prevent this
chemical from entering drains or the environment.[5][8]

Hazard Identification and Classification

Properly identifying the hazards associated with 2-Amino-5-methylphenol is the first step in
ensuring safe handling and disposal. The following table summarizes its key hazard
classifications.
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Hazard . .

o GHS Code Signal Word Description
Classification
Acute Toxicity, Oral H302 Warning Harmful if swallowed.

) o ] May cause an allergic
Skin Sensitization H317 Warning ) )
skin reaction.[3][6]

Skin ] Causes skin irritation.

] o - Warning
Corrosion/Irritation [1114]

Causes serious eye

Serious Eye Irritation - Warning o

irritation.[4]

_ o _ May cause respiratory

Respiratory Irritation - Warning T

irritation.[4]
Hazardous to the Toxic to aquatic life
Aquatic Environment H411 - with long lasting
(Long-term) effects.[5]

Note: Hazard classifications may vary slightly between suppliers.

Step-by-Step Disposal Protocol
The following procedural guidance outlines the necessary steps for the safe disposal of 2-
Amino-5-methylphenol waste.

» Waste Identification and Segregation:

o All materials contaminated with 2-Amino-5-methylphenol, including unused product,
reaction byproducts, contaminated personal protective equipment (PPE), and cleaning
materials, must be classified as hazardous chemical waste.[2]

o This waste must be segregated from non-hazardous materials and other incompatible
chemical waste streams.[2] Incompatible materials include acids, strong oxidizing agents,
acid anhydrides, acid chlorides, and chloroformates.[1][9]

e Containerization:
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o Use a designated, chemically compatible, and leak-proof container for all 2-Amino-5-
methylphenol waste.[2][10] The container must be kept tightly sealed except when
adding waste.[10]

o The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "2-Amino-5-methylphenol”.[2][10]

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.[2]

o The storage area should be away from sources of ignition and incompatible materials.[2]

[7]
» Disposal Request and Execution:

o Do not attempt to dispose of this chemical through standard laboratory drains or as regular
solid waste.[1]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[2][7]

o Provide a complete and accurate description of the waste, including the chemical name
and quantity.[2]

o The final disposal method will be carried out by an approved waste disposal plant.[1][2][4]
[11]

o Empty Container Management:

o Empty containers that held 2-Amino-5-methylphenol must be handled as hazardous
waste unless properly decontaminated.[2]

o If the chemical is not on your institution's list of acutely hazardous wastes, the container
should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed
of as hazardous waste.[12]
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o After triple-rinsing and air-drying, deface the original label, mark the container as
"EMPTY," and dispose of it according to your institution's guidelines for decontaminated
containers.[12]

Spill Management

In the event of a spill, the immediate priority is to ensure personnel safety and prevent
environmental contamination.

Personnel Protection: Wear appropriate PPE, including gloves, safety goggles or face shield,
and a dust mask or respirator.[3][6]

Containment: Prevent further leakage or spreading if it is safe to do so0.[5][8]

Cleanup: For solid spills, sweep or vacuum the material and place it into a suitable, sealed
container for disposal.[1][9][13] Avoid generating dust.[5][8][9] For liquid spills, use an inert
absorbent material.

Reporting: Report the spill to your institution's EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Amino-5-
methylphenol.
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Caption: Workflow for the proper disposal of 2-Amino-5-methylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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